Cas no 1806812-12-3 (Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate)
Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and fluorine substituents enhances its reactivity and metabolic stability, making it a valuable intermediate for the development of bioactive compounds. The ethyl carboxylate group offers versatility for further functionalization, while the amino group provides a handle for derivatization. This compound’s structural features contribute to its potential in designing molecules with improved pharmacokinetic properties. Its precise synthesis and high purity ensure consistent performance in research and industrial applications, particularly in the development of fluorinated heterocycles.
1806812-12-3 structure
Product Name:Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate
CAS No:1806812-12-3
MF:C9H9F3N2O2
MW:234.175172567368
CID:4811027
Update Time:2025-05-22
Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate
-
- Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)5-3-4(7(11)12)6(10)8(13)14-5/h3,7H,2H2,1H3,(H2,13,14)
- InChI Key： WGHRCLDBLKWKBW-UHFFFAOYSA-N
- SMILES： FC1=C(N)N=C(C(=O)OCC)C=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 1.8
- Topological Polar Surface Area: 65.2
Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069224-1g |
Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate |
1806812-12-3 | 97% | 1g |
$1,519.80 | 2022-03-31 |
Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
1806812-12-3 (Ethyl 2-amino-4-(difluoromethyl)-3-fluoropyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
